Cas no 1261904-95-3 (3-(3-Chloro-4-methoxyphenyl)-2-methoxybenzoic acid)

• Product Name: 3-(3-Chloro-4-methoxyphenyl)-2-methoxybenzoic acid
• CAS No: 1261904-95-3
• MF: C₁₅H₁₃ClO₄
• MW: 292.714323759079
• MDL: MFCD18321652
• CID: 2762511
• PubChem ID: 53227519
• Update Time: 2025-05-22

3-(3-Chloro-4-methoxyphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Z3244914319
• 3'-Chloro-2,4'-dimethoxy[1,1'-biphenyl]-3-carboxylic acid
• MFCD18321652
• 3-(3-CHLORO-4-METHOXYPHENYL)-2-METHOXYBENZOIC ACID
• 3-(3-Chloro-4-methoxyphenyl)-2-methoxybenzoic acid, 95%
• DTXSID40691052
• 1261904-95-3
• 3-(3-Chloro-4-methoxyphenyl)-2-methoxybenzoic acid

• MDL： MFCD18321652
• Inchi： 1S/C15H13ClO4/c1-19-13-7-6-9(8-12(13)16)10-4-3-5-11(15(17)18)14(10)20-2/h3-8H,1-2H3,(H,17,18)
• InChI Key： ACVPQXNDTWGHPB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C(=O)O)C=1OC)OC

Computed Properties

• Exact Mass: 292.0502366Da
• Monoisotopic Mass: 292.0502366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(3-Chloro-4-methoxyphenyl)-2-methoxybenzoic acid

3-(3-Chloro-4-methoxyphenyl)-2-methoxybenzoic acid (CAS No. 1261904-95-3)

The compound 3-(3-Chloro-4-methoxyphenyl)-2-methoxybenzoic acid (CAS No. 1261904-95-3) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoic acids, which are widely studied due to their versatility in organic synthesis and their role in natural products. The CAS number, 1261904-95-3, uniquely identifies this compound in chemical databases, ensuring consistency in its identification across scientific literature and industrial applications.

The molecular structure of 3-(3-Chloro-4-methoxyphenyl)-2-methoxybenzoic acid consists of a benzoic acid moiety substituted with a 3-chloro-4-methoxyphenyl group at the 3-position and a methoxy group at the 2-position. This substitution pattern introduces both electronic and steric effects, which are critical in determining the compound's chemical reactivity and biological activity. The presence of chlorine and methoxy groups enhances the molecule's solubility in polar solvents, making it suitable for various synthetic transformations.

Recent studies have highlighted the importance of substituted benzoic acids in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The chlorine atom at the 3-position of the phenyl ring contributes to the molecule's hydrophobicity, while the methoxy groups at positions 2 and 4 enhance its electronic properties. These features make the compound a promising candidate for further exploration in medicinal chemistry.

One of the most notable advancements involving this compound is its role as an intermediate in the synthesis of bioactive molecules. Researchers have utilized 3-(3-Chloro-4-methoxyphenyl)-2-methoxybenzoic acid as a key building block in constructing heterocyclic compounds, which are known for their pharmacological significance. For instance, its incorporation into quinoline derivatives has shown potential in inhibiting certain enzymes associated with neurodegenerative diseases.

In addition to its medicinal applications, this compound has also been explored in materials science. The unique electronic properties of substituted benzoic acids make them ideal candidates for use in organic electronics. Recent experiments have demonstrated that films prepared from this compound exhibit favorable charge transport properties, suggesting its potential application in organic field-effect transistors (OFETs).

The synthesis of 3-(3-Chloro-4-methoxyphenyl)-2-methoxybenzoic acid involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as Suzuki coupling and Friedel-Crafts acylation have been employed to achieve the desired substitution patterns.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its environmental impact. Recent studies have shown that under aerobic conditions, substituted benzoic acids undergo microbial degradation through oxidative mechanisms. This knowledge is essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 3-(3-Chloro-4-methoxyphenyl)-2-methoxybenzoic acid (CAS No. 1261904-95-3) is a versatile compound with diverse applications across multiple disciplines. Its unique structural features make it a valuable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.